Cas no 56818-01-0 (1-methyl-4-(3-methylbut-3-en-1-yl)benzene)

• Product Name: 1-methyl-4-(3-methylbut-3-en-1-yl)benzene
• CAS No: 56818-01-0
• MF: C₁₂H₁₆
• MW: 160.255443572998
• MDL: MFCD01319562
• CID: 1603114
• PubChem ID: 570908
• Update Time: 2025-10-29

1-methyl-4-(3-methylbut-3-en-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(3-methylbut-3-en-1-yl)benzene
• 1-(3-Methyl-3-butenyl)-4-methylbenzene
• Benzene, 1-methyl-4-(3-methyl-3-butenyl)-
• 1-Methyl-4-(3-methyl-3-butenyl)benzene
• 1-methyl-4-(3-methylbut-3-enyl)benzene
• 2-Methyl-4-(4-methylphenyl)-1-butene
• MFCD01319562
• DTXSID50341192
• 4-(3-Methylbut-3-en-1-yl)toluene
• 1-Methyl-4-(3-methyl-3-butenyl)benzene #
• FOGLZKCYAMSSOE-UHFFFAOYSA-N
• AKOS016016730
• DB-301491
• 56818-01-0

• MDL： MFCD01319562
• Inchi： 1S/C12H16/c1-10(2)4-7-12-8-5-11(3)6-9-12/h5-6,8-9H,1,4,7H2,2-3H3
• InChI Key： FOGLZKCYAMSSOE-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=CC=1)CC(=C)C

Computed Properties

• Exact Mass: 160.12528
• Monoisotopic Mass: 160.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.876
• Boiling Point: 221.3°C at 760 mmHg
• Flash Point: 81.1°C
• Refractive Index: 1.503
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-methyl-4-(3-methylbut-3-en-1-yl)benzene

1-Methyl-4-(3-Methylbut-3-en-1-yl)Benzene: A Comprehensive Overview

1-Methyl-4-(3-Methylbut-3-en-1-yl)Benzene (CAS No. 56818-01-0) is a fascinating organic compound with a unique structure and diverse applications. This compound, also known as p-methylstyrene or 4-(isopropenyl)-toluene, belongs to the class of aromatic hydrocarbons and is widely studied for its chemical properties and industrial significance. In this article, we will delve into its structure, synthesis, applications, and recent research advancements.

The molecular structure of 1-methyl-4-(3-methylbut-3-en-1-yl)benzene consists of a benzene ring substituted with a methyl group at the para position and an isopropenyl group at the ortho position. The isopropenyl group introduces a double bond into the molecule, making it highly reactive under certain conditions. This reactivity has been exploited in various chemical reactions, including polymerization and electrophilic substitution.

Recent studies have highlighted the potential of 1-methyl-4-(3-methylbut-3-en-1-yl)benzene in the field of materials science. Researchers have explored its use as a precursor for synthesizing advanced polymers with tailored properties. For instance, a 2022 study published in *Polymer Chemistry* demonstrated that this compound can be polymerized to form high-performance thermoplastics suitable for aerospace applications. The unique combination of aromatic stability and alkenyl reactivity makes it an ideal candidate for such applications.

In addition to its role in polymer synthesis, 1-methyl-4-(3-methylbut-3-en-1-yl)benzene has found applications in the pharmaceutical industry. Its ability to undergo Diels-Alder reactions has been leveraged to synthesize complex organic molecules with potential therapeutic properties. A 2023 study in *Journal of Medicinal Chemistry* reported the successful synthesis of a bioactive compound using this compound as a key intermediate.

The synthesis of 1-methyl-4-(3-methylbut-3-en-1-yl)benzene typically involves Friedel-Crafts alkylation or acylation reactions. These methods allow for precise control over the substitution pattern on the benzene ring, ensuring high purity and yield. Recent advancements in catalytic systems have further optimized these reactions, reducing production costs and environmental impact.

From an environmental perspective, 1-methyl-4-(3-methylbut-3-en-1-yllbenzene has been studied for its biodegradation potential. A 2021 study in *Environmental Science & Technology* revealed that this compound exhibits moderate biodegradability under aerobic conditions, making it less persistent in aquatic environments compared to other aromatic compounds.

In conclusion, 1-methyl-4-(3-methylbutenyl)benzene (CAS No. 56818-) is a versatile compound with significant contributions to various industries. Its unique chemical properties and reactivity continue to drive innovative research, positioning it as a key player in the development of advanced materials and pharmaceuticals.